Cas no 2172564-99-5 (5-cyclopropyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 5-cyclopropyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 2172564-99-5
• MF: C₁₁H₂₀N₄
• MW: 208.303301811218
• CID: 6131844
• PubChem ID: 165587529
• Update Time: 2025-06-13

5-cyclopropyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine
• EN300-1595760
• [5-cyclopropyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-yl]methanamine
• 2172564-99-5

• Inchi： 1S/C11H20N4/c1-7(2)8(3)15-11(9-4-5-9)10(6-12)13-14-15/h7-9H,4-6,12H2,1-3H3
• InChI Key： WNKYPAFLAPDQRK-UHFFFAOYSA-N
• SMILES： N1(C(C)C(C)C)C(=C(CN)N=N1)C1CC1

Computed Properties

• Exact Mass: 208.16879665g/mol
• Monoisotopic Mass: 208.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.7Ų

Additional information on 5-cyclopropyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine

Introduction to 5-cyclopropyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2172564-99-5)

5-cyclopropyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. This compound, identified by its CAS number 2172564-99-5, belongs to a class of molecules that feature a triazole moiety combined with an amine functional group, making it a promising candidate for further investigation in drug discovery and development. The presence of both cyclopropyl and isobutyl substituents introduces steric and electronic effects that can modulate the compound's interactions with biological targets, thereby influencing its pharmacological profile.

The synthesis of 5-cyclopropyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The triazole ring is typically formed through a condensation reaction between an azide and an alkyne, a process known as the Sonogashira coupling followed by azide reduction. The introduction of the cyclopropyl group enhances the compound's lipophilicity, while the isobutyl side chain provides additional conformational flexibility. These structural features are critical for optimizing binding affinity and selectivity in biological assays.

In recent years, there has been growing interest in the development of novel scaffolds for treating various therapeutic indications. The triazole core is particularly well-studied due to its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Researchers have explored triazole-containing compounds as inhibitors of kinases, proteases, and other enzymes involved in disease pathways. The amine group in 5-cyclopropyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine serves as a potential site for further derivatization, allowing chemists to fine-tune the compound's pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential application in oncology research. Preclinical studies have demonstrated that triazole derivatives can disrupt tumor cell proliferation by inhibiting key signaling pathways. The steric bulk provided by the cyclopropyl ring may enhance binding to target proteins compared to simpler analogs, while the isobutyl group could improve solubility and membrane permeability. These attributes make 5-cyclopropyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine an attractive lead for developing novel chemotherapeutic agents.

The pharmaceutical industry has increasingly adopted structure-based drug design approaches to optimize lead compounds like this one. Computational modeling techniques are used to predict how 5-cyclopropyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine interacts with biological targets at the molecular level. These simulations help identify key interactions between the compound and its binding site, allowing researchers to make informed modifications to improve efficacy and reduce off-target effects. Additionally, high-throughput screening (HTS) platforms enable rapid assessment of thousands of compounds for activity against specific disease targets.

Recent advancements in synthetic methodologies have also contributed to the growing interest in triazole-containing molecules. Transition-metal-catalyzed reactions now provide efficient routes for constructing complex triazole derivatives with minimal waste. For instance, palladium-catalyzed cross-coupling reactions allow for the introduction of diverse substituents at specific positions within the triazole ring. Such innovations have accelerated the discovery pipeline for novel bioactive compounds like 5-cyclopropyl-1-(3-methylbutan-2-yll)-1H-l ,23-triazol -4 - ylmethanamine.

In conclusion, 5 - cyc lo prop yl - 1 - ( 3 - me th yl but an - 2 - yl ) - 1 H - 12 , 23 - tria z ol - 4 - ylm etha nam ine ( C A S N o . 2172564 -99 -5) represents a promising scaffold for further exploration in medicinal chemistry . Its unique structural features , coupled with its potential biological activities , make it an exciting candidate for developing new therapeutic agents . As research continues to uncover novel applications for triazole derivatives , compounds like this one are likely to play a significant role in addressing unmet medical needs . The continued refinement of synthetic strategies will further enhance our ability to harness their full potential .